Cas no 1449133-06-5 (2-{4'-chloro-[1,1'-biphenyl]-4-sulfonamido}-3-phenylpropanoic acid)

• Product Name: 2-{4'-chloro-[1,1'-biphenyl]-4-sulfonamido}-3-phenylpropanoic acid
• CAS No: 1449133-06-5
• MF: C₂₁H₁₈ClNO₄S
• MW: 415.88992357254
• MDL: MFCD07433717
• CID: 4605569
• Update Time: 2025-05-22

2-{4'-chloro-[1,1'-biphenyl]-4-sulfonamido}-3-phenylpropanoic acid Chemical and Physical Properties

Names and Identifiers

• N-[(4'-CHLORO[1,1'-BIPHENYL]-4-YL)SULFONYL]PHENYLALANINE
• PHENYLALANINE, N-[(4'-CHLORO[1,1'-BIPHENYL]-4-YL)SULFONYL]-
• ((4'-Chloro-[1,1'-biphenyl]-4-yl)sulfonyl)phenylalanine
• 2-{4'-chloro-[1,1'-biphenyl]-4-sulfonamido}-3-phenylpropanoic acid

• MDL： MFCD07433717
• Inchi： 1S/C21H18ClNO4S/c22-18-10-6-16(7-11-18)17-8-12-19(13-9-17)28(26,27)23-20(21(24)25)14-15-4-2-1-3-5-15/h1-13,20,23H,14H2,(H,24,25)/t20-/m0/s1
• InChI Key： TXFOUFDGVNFIGH-FQEVSTJZSA-N
• SMILES： C(O)(=O)[C@H](CC1=CC=CC=C1)NS(C1=CC=C(C2=CC=C(Cl)C=C2)C=C1)(=O)=O

Computed Properties

• Exact Mass: 415.065
• Monoisotopic Mass: 415.065
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 28
• Rotatable Bond Count: 7
• Complexity: 598
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 91.8A^2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 2-{4'-chloro-[1,1'-biphenyl]-4-sulfonamido}-3-phenylpropanoic acid

Recent Advances in the Study of 2-{4'-chloro-[1,1'-biphenyl]-4-sulfonamido}-3-phenylpropanoic acid (CAS: 1449133-06-5)

The compound 2-{4'-chloro-[1,1'-biphenyl]-4-sulfonamido}-3-phenylpropanoic acid (CAS: 1449133-06-5) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique biphenyl sulfonamide structure, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and mechanisms of action, providing valuable insights for drug development.

One of the key areas of research has been the optimization of the synthetic pathway for 2-{4'-chloro-[1,1'-biphenyl]-4-sulfonamido}-3-phenylpropanoic acid. A study published in the Journal of Medicinal Chemistry (2023) detailed a novel, high-yield synthesis method that improves the scalability and purity of the compound. The researchers employed a multi-step reaction sequence, starting from 4-chlorobiphenyl-4'-sulfonyl chloride, followed by amidation with L-phenylalanine derivatives. This method not only enhances the efficiency of production but also reduces the formation of by-products, making it more suitable for industrial-scale applications.

Pharmacological evaluations have revealed that 2-{4'-chloro-[1,1'-biphenyl]-4-sulfonamido}-3-phenylpropanoic acid exhibits potent anti-inflammatory and analgesic properties. In vitro and in vivo studies demonstrated its ability to inhibit cyclooxygenase-2 (COX-2) with high selectivity, suggesting its potential as a safer alternative to traditional nonsteroidal anti-inflammatory drugs (NSAIDs). Furthermore, the compound showed minimal gastrointestinal toxicity in animal models, a common side effect associated with COX-2 inhibitors. These findings were corroborated by a recent preclinical trial, which highlighted its efficacy in reducing inflammation and pain in rheumatoid arthritis models.

Another significant development is the exploration of this compound's role in cancer therapy. Research published in Bioorganic & Medicinal Chemistry Letters (2024) indicated that 2-{4'-chloro-[1,1'-biphenyl]-4-sulfonamido}-3-phenylpropanoic acid can modulate the activity of certain protein kinases involved in tumor growth and metastasis. Specifically, it was found to inhibit the phosphorylation of ERK1/2 and Akt, key signaling molecules in cancer cell proliferation. These results suggest that the compound could serve as a lead structure for the development of novel kinase inhibitors.

In addition to its therapeutic potential, recent studies have also investigated the pharmacokinetic profile of 2-{4'-chloro-[1,1'-biphenyl]-4-sulfonamido}-3-phenylpropanoic acid. A comprehensive pharmacokinetic study revealed favorable absorption and distribution characteristics, with a half-life that supports once-daily dosing. The compound also exhibited good metabolic stability, with minimal interaction with cytochrome P450 enzymes, reducing the risk of drug-drug interactions. These properties make it an attractive candidate for further clinical development.

Despite these promising findings, challenges remain in the development of 2-{4'-chloro-[1,1'-biphenyl]-4-sulfonamido}-3-phenylpropanoic acid as a therapeutic agent. Issues such as solubility and bioavailability need to be addressed to optimize its clinical efficacy. Ongoing research is focusing on the development of prodrugs or formulation strategies to overcome these limitations. For instance, a recent patent application disclosed a nanoparticle-based delivery system designed to enhance the compound's solubility and targeted delivery to inflamed tissues.

In conclusion, 2-{4'-chloro-[1,1'-biphenyl]-4-sulfonamido}-3-phenylpropanoic acid (CAS: 1449133-06-5) represents a promising candidate for the treatment of inflammatory diseases and potentially cancer. Recent advancements in its synthesis, pharmacological evaluation, and pharmacokinetic profiling have laid a solid foundation for its further development. Future research should focus on addressing the remaining challenges and advancing the compound through clinical trials to fully realize its therapeutic potential.